ethyl 1-{[1,2,4]triazolo[4,3-a]quinoxalin-4-yl}piperidine-4-carboxylate

• IUPAC Name: ethyl 1-([1,2,4]triazolo[4,3-a]quinoxalin-4-yl)piperidine-4-carboxylate
• InChI: InChI=1S/C17H19N5O2/c1-2-24-17(23)12-7-9-21(10-8-12)15-16-20-18-11-22(16)14-6-4-3-5-13(14)19-15/h3-6,11-12H,2,7-10H2,1H3
• InChI Key: GFRYDSPQQKGJSQ-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1CCN(CC1)C2=NC3=CC=CC=C3N4C2=NN=C4
• Molecular Formula: C17H19N5O2
• Molecular Weight: 325.4 g/mol

Description

The compound “ethyl 1-{[1,2,4]triazolo[4,3-a]quinoxalin-4-yl}piperidine-4-carboxylate” is a derivative of [1,2,4]triazolo[4,3-a]quinoxaline. It has been found to intercalate DNA potently. The derivative upregulated the pro-apoptotic Bcl-2-associated X protein (BAX) and caspase-3 and -9 and downregulated the pro-oncogenic cell survival Bcl-2 protein.

Synthesis Analysis

The synthesis of [1,2,4]triazolo[4,3-a]quinoxaline derivatives involves aromatic nucleophilic substitution of 4-chloro-8-methyl [1,2,4]triazolo[4,3-a]quinoxaline-1-amine with different amines and triazole-2-thiol.

Scientific Research Applications

Antiviral Activity

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Antimicrobial Activity

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Anticancer Activity

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Antihypertensive Activity

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Anticonvulsant Activity

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Anti-inflammatory Activity

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Cardiovascular Disorders Treatment

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Treatment of Hyperproliferative Disorders

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Mechanism of Action

Target of Action

It is known that similar compounds, such as [1,2,4]triazolo[4,3-a]quinoxaline derivatives, have shown promising antiviral and antimicrobial activities . They have been synthesized as potential antiviral and antimicrobial agents .

Mode of Action

It is known that some [1,2,4]triazolo[4,3-a]quinoxaline derivatives have shown to intercalate dna , which could potentially disrupt the replication process of the target organisms, leading to their death.

Biochemical Pathways

It is known that similar compounds have shown to upregulate the pro-apoptotic bcl-2-associated x protein (bax) and caspase-3 and -9 and downregulate the pro-oncogenic cell survival bcl-2 protein . This suggests that the compound may induce apoptosis in target cells.

Pharmacokinetics

It is known that similar compounds have shown increased alk5 inhibitory activity, kinase selectivity, and oral bioavailability .

Result of Action

It is known that similar compounds have shown promising antiviral and antimicrobial activities . Some of the synthesized compounds exhibited cytotoxicity at concentration 160 μg/ml .

Future Directions

The compound “ethyl 1-{[1,2,4]triazolo[4,3-a]quinoxalin-4-yl}piperidine-4-carboxylate” may be useful as a template for future design, optimization, and investigation to produce more potent anticancer analogs.